Cas no 2090296-59-4 (2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-amine)

• Product Name: 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-amine
• CAS No: 2090296-59-4
• MF: C₁₁H₂₃N₃S
• MW: 229.385421037674
• CID: 5042515
• Update Time: 2025-11-01

2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-thiomorpholinopiperidin-1-yl)ethan-1-amine
• 2-(4-thiomorpholin-4-ylpiperidin-1-yl)ethanamine
• 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-amine

• Inchi： 1S/C11H23N3S/c12-3-6-13-4-1-11(2-5-13)14-7-9-15-10-8-14/h11H,1-10,12H2
• InChI Key： YVTDZDHVCZQCOV-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C1CCN(CCN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: 0.3
• Topological Polar Surface Area: 57.8

Additional information on 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-amine

Comprehensive Overview of 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-amine (CAS No. 2090296-59-4): Properties, Applications, and Research Insights

The compound 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-amine (CAS No. 2090296-59-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This thiomorpholine- and piperidine-containing derivative exhibits a versatile scaffold, making it a valuable intermediate in drug discovery and material science. Its molecular framework combines a piperidine ring with a thiomorpholine moiety, linked via an ethyleneamine spacer, which contributes to its distinct physicochemical properties.

In recent years, the demand for heterocyclic compounds like 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-amine has surged, driven by their role in designing bioactive molecules and small-molecule therapeutics. Researchers frequently explore its potential as a pharmacophore in central nervous system (CNS) targeting agents, given the prevalence of piperidine and thiomorpholine motifs in neuroactive drugs. The compound's CAS No. 2090296-59-4 is often cited in patent literature, highlighting its relevance in innovative drug formulations.

From a synthetic chemistry perspective, 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-amine serves as a key building block for structure-activity relationship (SAR) studies. Its amine functionality allows for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This aligns with current trends in fragment-based drug design (FBDD) and combinatorial chemistry, where modular scaffolds are prized for their adaptability.

The compound's solubility and stability profiles are frequently discussed in research forums, as these properties are critical for formulation development. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 2090296-59-4, ensuring purity and reproducibility in experimental settings. These methodologies address common queries from researchers seeking reliable synthetic protocols or analytical data for quality control.

Beyond pharmaceuticals, 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-amine has potential applications in agrochemicals and functional materials. Its electron-rich heterocycles may contribute to ligand design in catalysis or serve as corrosion inhibitors—a topic gaining traction in sustainable chemistry circles. Such interdisciplinary relevance underscores why this compound is increasingly indexed in chemical databases and reaction repositories.

In summary, 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-amine (CAS No. 2090296-59-4) represents a compelling case study in modern medicinal chemistry and materials science. Its structural versatility, coupled with growing research interest, positions it as a molecule to watch in both academic and industrial contexts. Future studies may further elucidate its role in addressing unmet needs in targeted therapy and green chemistry initiatives.